2,3-Difluoro-benzamidine hydrochloride
Overview
Description
2,3-Difluoro-benzamidine hydrochloride is a chemical compound with the CAS Number: 1138036-26-6 . It has a molecular weight of 192.6 and its IUPAC name is 2,3-difluorobenzenecarboximidamide hydrochloride . It is an off-white solid .
Molecular Structure Analysis
The 2,3-DIFLUORO-BENZAMIDINE molecule contains a total of 17 bond(s). There are 11 non-H bond(s), 7 multiple bond(s), 1 rotatable bond(s), 1 double bond(s), 6 aromatic bond(s), 1 six-membered ring(s), 1 amidine derivative(s), and 1 primary amine(s) (aliphatic) .Physical and Chemical Properties Analysis
This compound is an off-white solid . It has a molecular weight of 192.59 . The compound is readily soluble in alcohol and in water .Scientific Research Applications
Supramolecular Chemistry and Self-Assembly
Compounds such as benzene-1,3,5-tricarboxamides (BTAs) have been noted for their supramolecular self-assembly behavior, forming one-dimensional, nanometer-sized rod-like structures stabilized by hydrogen bonding. These properties are exploited in nanotechnology, polymer processing, and biomedical applications, showcasing the versatility of benzamide derivatives in scientific research (Cantekin, de Greef, & Palmans, 2012).
Ionic Liquids and Phase Behavior
Research on ionic liquids, particularly those with bistriflamide or triflate anions, has explored their solubility with various aliphatic and aromatic solutes. This has significant implications for their use as environmentally acceptable solvents with tunable properties, potentially including the solubilization or interaction with benzamide derivatives like 2,3-Difluoro-benzamidine hydrochloride (Visak et al., 2014).
Coordination Chemistry and Complex Formation
Benzamide derivatives have been studied for their ability to form complex compounds with various metals, offering insights into their spectroscopic properties, structures, magnetic properties, and biological and electrochemical activity. Such research underlines the potential of benzamide derivatives in creating novel materials with specific functional properties (Boča, Jameson, & Linert, 2011).
Chemical Speciation and Thermodynamics
The study of chemical speciation, such as that of aqueous hydrofluoric acid solutions, provides a framework for understanding the interactions and thermodynamic properties of chemical compounds in solution, potentially applicable to the study of benzamide derivatives in various solvents (Guendouzi, Faridi, & Khamar, 2019).
Safety and Hazards
Mechanism of Action
Target of Action
Benzamidine, a similar compound, is known to interact with various proteins such as kallikrein-1, urokinase-type plasminogen activator, trypsin-1, and casein kinase ii subunit alpha . These proteins play crucial roles in various biological processes, including inflammation, blood clotting, and cell signaling .
Mode of Action
Based on the known interactions of benzamidine, it can be inferred that 2,3-difluoro-benzamidine hydrochloride might interact with its targets, leading to changes in their activity and subsequent alterations in cellular processes .
Biochemical Pathways
Given the potential targets of benzamidine, it can be speculated that the compound may influence pathways related to inflammation, blood clotting, and cell signaling .
Result of Action
Based on the known effects of benzamidine, it can be inferred that the compound may have potential effects on inflammation, blood clotting, and cell signaling processes .
Properties
IUPAC Name |
2,3-difluorobenzenecarboximidamide;hydrochloride | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H6F2N2.ClH/c8-5-3-1-2-4(6(5)9)7(10)11;/h1-3H,(H3,10,11);1H | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VJTFEUCTBFSXCP-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C(=C1)F)F)C(=N)N.Cl | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H7ClF2N2 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
192.59 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.